Cas no 189763-34-6 (6-oxopiperidine-3-carboxamide)

6-oxopiperidine-3-carboxamide structure
6-oxopiperidine-3-carboxamide structure
Product Name:6-oxopiperidine-3-carboxamide
CAS No:189763-34-6
MF:C6H10N2O2
MW:142.155801296234
CID:115707
PubChem ID:566808
Update Time:2025-04-18

6-oxopiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxamide,6-oxo-
    • 3-Piperidinecarboxamide,6-oxo-(9CI)
    • 6-oxopiperidine-3-carboxamide
    • ANLIFTKIEQPNJZ-UHFFFAOYSA-N
    • 3-Piperidinecarboxamide, 6-oxo-
    • EN300-113381
    • 189763-34-6
    • CS-0222969
    • Z458890528
    • AKOS023836373
    • 6-Oxo-3-piperidinecarboxamide #
    • SB42741
    • (3S)-6-oxopiperidine-3-carboxamide
    • 2380900-89-8
    • Inchi: 1S/C6H10N2O2/c7-6(10)4-1-2-5(9)8-3-4/h4H,1-3H2,(H2,7,10)(H,8,9)
    • InChI Key: ANLIFTKIEQPNJZ-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(N)=O)CN1

Computed Properties

  • Exact Mass: 142.07400
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 491.7±34.0 °C at 760 mmHg
  • Flash Point: 251.2±25.7 °C
  • PSA: 72.19000
  • LogP: 0.02700
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-oxopiperidine-3-carboxamide Security Information

6-oxopiperidine-3-carboxamide Pricemore >>

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